Cas no 61702-21-4 (4H-1,3-Benzodioxin-4-one, 6-fluoro-)
61702-21-4 structure
Product Name:4H-1,3-Benzodioxin-4-one, 6-fluoro-
CAS No:61702-21-4
MF:C8H5FO3
MW:168.121906042099
CID:469374
PubChem ID:12349443
Update Time:2025-04-19
4H-1,3-Benzodioxin-4-one, 6-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1,3-Benzodioxin-4-one, 6-fluoro-
- 6-fluoro-1,3-benzodioxin-4-one
- DTXSID90493164
- WLZ3714
- 6-Fluoro-4H-benzo[d][1,3]dioxin-4-one
- 61702-21-4
- 6-Fluoro-2H,4H-1,3-benzodioxin-4-one
-
- Inchi: 1S/C8H5FO3/c9-5-1-2-7-6(3-5)8(10)12-4-11-7/h1-3H,4H2
- InChI Key: IBOKGRWCEJHDCQ-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C(=O)OCO2)C=1
Computed Properties
- Exact Mass: 168.02225
- Monoisotopic Mass: 168.02227218g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
4H-1,3-Benzodioxin-4-one, 6-fluoro- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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